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Historical Context and Development

Amprolium was developed and introduced for the control of coccidiosis in poultry during a period when

few effective treatments were available [1]. It gained widespread use as a synthetic anticoccidial drug,

classified as a "chemical" alongside other synthetics like decoquinate and sulfonamides, distinct from the

later-discovered ionophores (e.g., monensin) [2]. Its primary use has been in poultry (broilers, layers,

turkeys) and calves [3] [4].

For decades, control of coccidiosis has relied on a limited arsenal of drugs, and resistance has been

documented to all of them [2]. This has led to the use of rotation programs, often involving drugs like

amprolium, to slow the development of resistance [2]. A notable feature of its history is its long-standing

record of efficacy and slow development of resistance; a 2021 surveillance study cited that after 20 years

of use, 98% of Eimeria field isolates remained fully sensitive, with no clinical resistance detected [3].

Mechanism of Action

Amprolium is a competitive thiamine (Vitamin B1) antagonist [5] [2]. Its chemical structure is analogous

to thiamine, which allows it to block the parasite's thiamine transport mechanisms and uptake in the intestine

[6] [5]. This action inhibits the energy metabolism of the coccidian parasite, primarily affecting first-

generation schizonts, which has a coccidiostatic (parasite-growth-halting) effect and reduces oocyst

discharge [7].
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The diagram below illustrates how amprolium induces thiamine deficiency at the cellular level.

Mechanism of Amprolium-Induced Thiamine Deficiency
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Efficacy and Key Research Findings

Substantial research supports amprolium's efficacy across livestock species. The table below summarizes

key findings from modern studies.
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Species
Dosage &
Regimen

Efficacy Outcomes Study Details

Broiler
Chickens

125 mg/kg of feed

[3]

92% reduction in oocyst shedding; 15%

improvement in Feed Conversion Ratio
[3]

RCT vs. E. tenella [3]

Dairy
Calves

10 mg/kg for 5 days
[3]

78% reduction in diarrhea incidence;
improved Average Daily Gain by 0.2

kg/day [3]

Prospective cohort
(n=240 calves) [3]

Laying
Hens

5x therapeutic dose

for 21 days [3]

No adverse effects; safety margin

confirmed; no egg residue accumulation
[3]

Toxicology study [3]

Detailed Experimental Protocol

For researchers requiring detailed methodology, the following protocol from a 2018 study investigating

amprolium-induced thiamine deficiency in a mouse model provides a reference for experimental design [6].

Objective

To evaluate the behavioral, metabolic, and anatomopathological effects of intraperitoneal (i.p.) amprolium-

induced thiamine deficiency (TD) and the potential protective role of antioxidant and anti-inflammatory

compounds [6].

Materials and Reagents

Amprolium, Trolox (antioxidant), Dimethyl Sulfoxide (DMSO, anti-inflammatory), 2,3,5-triphenyl-

tetrazolium chloride (TTC) for cell viability analysis [6].
Standard diet (AIN-93M) and thiamine-deficient diet (AIN-93TD) [6].

Adult male Swiss mice (50 days old) [6].
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Methodology and Workflow

The experimental workflow involved subjecting mice to dietary and pharmacological interventions followed

by behavioral and tissue analysis, as shown below.

Experimental Workflow: Amprolium Effects Study
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Key Experimental Groups [6]:

Control (Cont): Standard diet + saline i.p. injections.
Deficient (Amp): Thiamine-deficient diet + amprolium (80 mg/kg i.p.).

Deficient with Trolox (Amp+Tr): Thiamine-deficient diet + amprolium + Trolox (1 mg/kg i.p.).
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Deficient with DMSO (Amp+Dmso): Thiamine-deficient diet + amprolium + DMSO (1 ml/kg of a

10% solution i.p.).
Control Trolox (Tr): Standard diet + Trolox.

Control DMSO (Dmso): Standard diet + DMSO.

Dose Justification [6]: A dose of 80 mg/kg i.p. was determined as effective but not acutely toxic, based on

preliminary tests showing 60 mg/kg induced no changes and 100 mg/kg caused acute death.

Behavioral Tests [6]:

Open Field Test: Conducted in a circular arena to assess locomotion (distance travelled), exploratory
activity (rearing), grooming, and fecal production. Tests were performed at baseline (day 0) and 24

hours after the last treatment (day 20).
Rotarod Test: Mice were placed on a rotating cylinder, and the latency time to fall was recorded to

assess motor coordination.

Tissue Analysis [6]:

Brain: Cortical cell viability was assessed.

Liver: Tissues were analyzed for steatosis (fatty change).

Key Findings from This Protocol [6]

Amprolium exposure induced significant weight loss and reduced behavioral parameters

(locomotion, exploration, motor coordination).
It caused measurable brain cell damage and liver steatosis.

Co-treatment with Trolox and DMSO partially improved these conditions, suggesting oxidative stress
and inflammation are key mechanisms in amprolium-induced toxicity.

Approved Use and Regulatory Status

Amprolium is approved for use in several countries, with specific guidelines for different species. The

following table summarizes its approved conditions.
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Region Approved Species Key Approved Claims & Uses
Withdrawal
Time

Canada [4] Broiler & Replacement

Chickens, Turkeys

Aid in prevention of deaths from coccidiosis 0 days

(poultry)

Calves Prevention & treatment of coccidiosis caused

by E. bovis and E. zuernii
7 days

(meat)

European
Union

- Not currently authorised as a feed additive [8].

Previously included in Annex I of Directive
70/524/EEC; authorisation withdrawn [8].

-

United
States

Chickens, Turkeys,
Cattle (calves, beef,

dairy)

Regulated by FDA CVM [3] Established

Safety and Cautions

Target Animal Safety: Amprolium has a good safety profile. For chickens, the margin of safety is at
least 5 (the highest applied concentration of 125 mg/kg complete feed is safe) [8]. Signs of thiamine

deficiency may appear at very high doses but are reversible [5].
User Safety: The formulation COXAM is considered a potential skin and respiratory sensitizer.

Inhalation of dust presents a risk to users [8].
Residues: The Committee for Veterinary Medicinal Products (CVMP) in the EU concluded there was

no need to establish Maximum Residue Limits (MRLs) for amprolium in poultry [8]. Residues can be
detected in eggs for over 10 days post-treatment cessation [5].

Future Outlook and Research Needs

Despite its long history of use, amprolium remains relevant due to the severe economic impact of

coccidiosis and the widespread resistance to other anticoccidial agents [2]. The discovery of new drugs with

novel modes of action has been stagnant for decades [2]. Consequently, existing drugs like amprolium

continue to be vital components of integrated control strategies, especially in rotation programs to manage

and slow resistance development [3] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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